Cas no 51075-28-6 (Benzenepropanal, a-bromo-)

Benzenepropanal, a-bromo- structure
Benzenepropanal, a-bromo- structure
Product Name:Benzenepropanal, a-bromo-
CAS No:51075-28-6
MF:C9H9BrO
MW:213.071161985397
CID:363439
PubChem ID:11390228
Update Time:2025-04-19

Benzenepropanal, a-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, a-bromo-
    • 2-bromo-3-phenylpropanal
    • 2-Brom-3-phenylpropanal
    • 2-Brom-3-phenyl-propionaldehyd
    • 2-bromo-3-phenylpropionaldehyde
    • 2-bromo-3-phenyl-propionaldehyde
    • Benzylbromacetaldehyd
    • 51075-28-6
    • SCHEMBL233264
    • alpha-bromodihydrocinnamaldehyde
    • WPNANGZVPFJPNZ-UHFFFAOYSA-N
    • DB-313652
    • Inchi: 1S/C9H9BrO/c10-9(7-11)6-8-4-2-1-3-5-8/h1-5,7,9H,6H2
    • InChI Key: WPNANGZVPFJPNZ-UHFFFAOYSA-N
    • SMILES: BrC(C=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.98400
  • Monoisotopic Mass: 211.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.19150

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